Cas no 102996-32-7 (5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 102996-32-7
• MF: C₁₀H₅Cl₂N₃
• MW: 238.072799444199
• CID: 94841
• PubChem ID: 13537971
• Update Time: 2025-04-18

5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
• 5-chloro-1-(4-chlorophenyl)pyrazole-4-carbonitrile
• A1835
• 102996-32-7
• DTXSID80543223
• AKOS015899734
• SCHEMBL10852776
• FT-0711509
• DB-058901

• Inchi： 1S/C10H5Cl2N3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key： QLPSTWYHZMFJOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 236.98625
• Monoisotopic Mass: 236.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 387.1 °C at 760 mmHg
• Flash Point: 187.9 °C
• PSA: 41.61
• LogP: 3.05078